L-Cysteine hydrochloride

Specification

• Description: L-cysteine hydrochloride is a hydrochloride obtained by combining L-cysteine with one molar equivalent of hydrogen chloride. It has a role as an EC 4.3.1.3 (histidine ammonia-lyase) inhibitor, a flour treatment agent and a human metabolite. It contains a L-cysteinium.; A thiol-containing non-essential amino acid that is oxidized to form cystine.; Cysteine is a non-essential sulfur-containing amino acid in humans, related to cystine, Cysteine is important for protein synthesis, detoxification, and diverse metabolic functions. Found in beta-keratin, the main protein in nails, skin, and hair, Cysteine is important in collagen production, as well as skin elasticity and texture. Also required in the manufacture of amino acid taurine, Cysteine is a component of the antioxidant glutathione, and plays a role in the metabolism of essential biochemicals such as coenzyme A, heparin, and biotin. (NCI04); A thiol-containing non-essential amino acid that is oxidized to form CYSTINE.; See also: Cysteine (has active moiety) ... View More ...
• CAS No.: 52-89-1
• Molecular Formula: C3H7NO2S.ClH; C3H8ClNO2S
• Molecular Weight: 157.62 g/mol
• IUPAC Name: (2R)-2-amino-3-sulfanylpropanoic acid;hydrochloride
• Standard InChI: InChI=1S/C3H7NO2S.ClH/c4-2(1-7)3(5)6;/h2,7H,1,4H2,(H,5,6);1H/t2-;/m0./s1
• Standard InChI Key: IFQSXNOEEPCSLW-DKWTVANSSA-N
• Isomeric SMILES: C([C@@H](C(=O)O)N)S.Cl
• SMILES: C(C(C(=O)O)N)S.Cl
• Canonical SMILES: C(C(C(=O)O)N)S.Cl
• Colorform: Colorless crystals; White crystals
• Melting Point: 260 °C decomposes